Cas no 196106-04-4 (methyl(3-methyl-2-phenylbutyl)amine)

• Product Name: methyl(3-methyl-2-phenylbutyl)amine
• CAS No: 196106-04-4
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6543510
• PubChem ID: 64988965
• Update Time: 2025-11-06

methyl(3-methyl-2-phenylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• methyl(3-methyl-2-phenylbutyl)amine
• Benzeneethanamine, N-methyl-β-(1-methylethyl)-, (-)-

• Inchi： 1S/C12H19N/c1-10(2)12(9-13-3)11-7-5-4-6-8-11/h4-8,10,12-13H,9H2,1-3H3
• InChI Key： QEUNJPGDAWPCTR-UHFFFAOYSA-N
• SMILES： C1(C(C(C)C)CNC)=CC=CC=C1

Experimental Properties

• Density: 0.894±0.06 g/cm3(Predicted)
• Boiling Point: 243.7±9.0 °C(Predicted)
• pka: 10.48±0.20(Predicted)

Additional information on methyl(3-methyl-2-phenylbutyl)amine

Introduction to Methyl(3-methyl-2-phenylbutyl)amine and Its Applications in Modern Chemical Research

Methyl(3-methyl-2-phenylbutyl)amine, a compound with the CAS number 196106-04-4, is a fascinating molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has opened new avenues for exploration in various scientific domains.

The molecular structure of methyl(3-methyl-2-phenylbutyl)amine consists of a methyl group attached to an amine functional group, with a complex alkyl chain that includes both a phenyl ring and a methyl substituent. This intricate arrangement imparts distinct chemical properties to the molecule, making it a valuable candidate for synthetic chemistry and drug development.

In recent years, the study of amine derivatives has seen remarkable advancements, particularly in understanding their role in biological systems. The presence of the phenyl ring and the specific substitution pattern in methyl(3-methyl-2-phenylbutyl)amine suggests potential interactions with biological targets, which has sparked interest among researchers looking to develop novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential application in the synthesis of bioactive molecules. The unique structural motifs present in methyl(3-methyl-2-phenylbutyl)amine can be leveraged to design molecules with specific biological activities. For instance, researchers have been exploring its use as a building block for more complex structures that could interact with enzymes or receptors in living systems.

The pharmacological properties of methyl(3-methyl-2-phenylbutyl)amine have been subjects of extensive investigation. Studies have indicated that amine derivatives can exhibit a wide range of biological effects, including modulation of neurotransmitter systems. The specific arrangement of atoms in this compound may influence its ability to interact with these systems, offering insights into potential therapeutic applications.

Recent research has also highlighted the importance of computational methods in understanding the behavior of such compounds. Molecular modeling and simulations have been employed to predict how methyl(3-methyl-2-phenylbutyl)amine might behave in different environments, including within biological membranes. These computational approaches have provided valuable insights into its potential interactions and mechanisms of action.

The synthesis of methyl(3-methyl-2-phenylbutyl)amine presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as Grignard reactions and nucleophilic substitutions have been particularly useful in constructing the desired molecular framework.

The versatility of methyl(3-methyl-2-phenylbutyl)amine extends beyond its use as a synthetic intermediate. It has also been explored as a potential ligand in coordination chemistry, where it can form complexes with metal ions. These metal complexes have applications in catalysis and material science, further demonstrating the broad utility of this compound.

In conclusion, methyl(3-methyl-2-phenylbutyl)amine (CAS no. 196106-04-4) is a multifaceted molecule with significant potential in various areas of chemical research. Its unique structural features make it an attractive candidate for drug development, bioactive molecule synthesis, and coordination chemistry applications. As research continues to uncover new aspects of this compound, its importance is likely to grow even further.